Cas no 1049606-87-2 (3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide)

• Product Name: 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide
• CAS No: 1049606-87-2
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• CID: 4777922
• Update Time: 2025-06-09

3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide
• Z425387742
• 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C13H14N4O3S/c14-10-2-1-3-12(8-10)21(19,20)17-11-6-4-9(5-7-11)13(18)16-15/h1-8,17H,14-15H2,(H,16,18)
• InChI Key： PRRCYBCFMVEVPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC(C(NN)=O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 0.1
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide

Recent Advances in the Study of 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide (CAS: 1049606-87-2)

The compound 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide (CAS: 1049606-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and hydrazinecarbonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the most notable advancements in the study of 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide is its application in the design of carbonic anhydrase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against carbonic anhydrase IX, an enzyme overexpressed in many hypoxic tumors. The researchers utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the hydrazinecarbonyl moiety plays a critical role in stabilizing interactions with the enzyme's active site. These findings suggest that this compound could serve as a valuable scaffold for developing targeted anticancer therapies.

In addition to its potential in oncology, recent research has highlighted the antimicrobial properties of 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide. A study conducted by a team at the University of Cambridge in 2024 investigated its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The results indicated that sulfonamide derivatives of this compound disrupt bacterial folate synthesis, a pathway essential for microbial growth. This discovery opens new avenues for addressing the global challenge of antibiotic resistance, particularly in hospital-acquired infections.

Another significant development involves the use of 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide in neurodegenerative disease research. A 2024 paper in ACS Chemical Neuroscience reported that this compound can modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. Through a combination of in vitro assays and computational modeling, the researchers identified that the sulfonamide group interacts with key residues in amyloid-beta peptides, preventing their aggregation into toxic oligomers. This finding positions the compound as a potential lead for developing novel neuroprotective agents.

The synthetic versatility of 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide has also been a focus of recent investigations. A 2023 study in Organic Letters detailed an efficient, one-pot synthesis method for this compound, achieving a yield of 78% with minimal byproducts. The optimized protocol employs green chemistry principles, using water as the primary solvent and reducing the need for hazardous reagents. This advancement not only facilitates large-scale production but also aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Looking ahead, researchers are exploring the potential of 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide in combination therapies. Preliminary data from a 2024 study suggest that when used in conjunction with existing chemotherapeutic agents, this compound may enhance drug delivery to tumor sites while reducing systemic toxicity. The hydrazinecarbonyl group appears to improve the solubility and bioavailability of co-administered drugs, addressing a common challenge in cancer treatment. Further preclinical studies are underway to validate these observations and optimize dosing regimens.

In conclusion, the growing body of research on 3-Amino-N-4-(hydrazinecarbonyl)phenylbenzene-1-sulfonamide (CAS: 1049606-87-2) underscores its multifaceted potential in drug discovery and development. From its applications in targeted cancer therapy and antimicrobial agents to its role in neurodegenerative disease research, this compound continues to reveal new therapeutic possibilities. As synthetic methods improve and our understanding of its mechanisms deepens, it is poised to make significant contributions to addressing some of the most pressing challenges in modern medicine.